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Compound of Interest

Compound Name: 2-(1-Azepanylcarbonyl)aniline

Cat. No.: B136440

Essential Safety and Handling Guide for 2-(1-
Azepanylcarbonyl)aniline

Disclaimer: No specific Safety Data Sheet (SDS) for 2-(1-Azepanylcarbonyl)aniline was
found. The following information is based on the potential hazards associated with its functional
groups, primarily the aniline moiety, and is intended as a general guideline. It is crucial to
handle this compound with caution and to perform a thorough risk assessment before use.

This guide provides essential safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 2-(1-Azepanylcarbonyl)aniline.
The recommendations are derived from data on analogous compounds, particularly aniline,
due to the absence of specific data for the target molecule.

Hazard Identification and Classification

Based on the aniline functional group, 2-(1-Azepanylcarbonyl)aniline is anticipated to be
hazardous. Aniline itself is classified as toxic by ingestion, inhalation, and skin contact.[1][2] It is
also suspected of causing genetic defects and cancer, and it can cause damage to organs
through prolonged or repeated exposure.[1]

Anticipated GHS Hazard Statements:

e Toxic if swallowed, in contact with skin, or if inhaled.
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o Causes serious eye irritation.[3]

e May cause skin irritation.[3]

o May cause respiratory irritation.[3]

o Suspected of causing genetic defects.
e Suspected of causing cancer.

+ May cause damage to organs through prolonged or repeated exposure.

GHS Classification

Hazard o Signal Word Pictograms
(Anticipated)
Acute Toxicity (Oral,
] Category 3 Danger
Dermal, Inhalation)
Serious Eye )
o Category 2A Warning |
Damage/Irritation
Skin ]
, - Category 2 Warning |
Corrosion/Irritation
Germ Cell
- Category 2 Danger TR TS
Mutagenicity
Carcinogenicity Category 2 Danger MG AL
Specific Target Organ
Toxicity (Repeated Category 1 Danger m.5 AL
Exposure)

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is critical to minimize exposure. The following table outlines the
recommended PPE for handling 2-(1-Azepanylcarbonyl)aniline.

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://aksci.com/sds/3799CX_SDS.pdf
https://aksci.com/sds/3799CX_SDS.pdf
https://aksci.com/sds/3799CX_SDS.pdf
https://www.benchchem.com/product/b136440?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b136440?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Protection Type

Recommended Equipment

Specifications & Rationale

Eye and Face Protection

Safety goggles or a face shield

Must be worn at all times to
protect against splashes.
Standard EN166 (Europe) or
ANSI z87.1 (US) compliant.

Skin Protection

Chemical-resistant gloves

(Nitrile or Neoprene)

No single glove material is
impervious to all chemicals; it
is recommended to use nitrile
or neoprene gloves.[4] Always
check with the glove
manufacturer for breakthrough

times.

Lab coat

A full-length lab coat should be

worn to protect street clothing.

Respiratory Protection

Chemical fume hood or

approved respirator

All handling of this compound
should be performed in a
certified chemical fume hood to
minimize inhalation exposure.
If a fume hood is not available,
a NIOSH-approved respirator
with an organic vapor cartridge

is necessary.

Foot Protection

Closed-toe shoes

Should be worn at all times in

the laboratory.

Operational and Disposal Plans
Handling and Storage

Handling:

¢ Always handle 2-(1-Azepanylcarbonyl)aniline within a certified chemical fume hood.

e Avoid direct contact with skin, eyes, and clothing.[3]
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Wash hands thoroughly after handling.[3]

Do not eat, drink, or smoke in the laboratory.

Ensure adequate ventilation.[3]

Take off contaminated clothing and wash it before reuse.[3]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[3]

Store away from incompatible materials such as strong oxidizing agents and acids.

Keep the container tightly closed.[3]

Store in a locked-up area.[3]

First-Aid Measures

Exposure Route First-Aid Procedure

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. Seek immediate medical

attention.[1]

Immediately wash the affected area with plenty
_ of soap and water for at least 15 minutes.
Skin Contact ) ) ) )
Remove contaminated clothing. Seek immediate

medical attention.[1]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[3]

) Do NOT induce vomiting. Rinse mouth with
Ingestion ) i ) )
water. Seek immediate medical attention.[1]
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Spill and Disposal Management

Spill Response:

Evacuate the area and ensure adequate ventilation.

Wear appropriate PPE as outlined in Section 2.

For small spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and
place it in a sealed container for disposal.

For large spills, contact your institution's environmental health and safety department.

Do not let the product enter drains.

Disposal:

Dispose of waste in accordance with all applicable federal, state, and local regulations.[5]

The compound should be treated as hazardous waste.

Do not dispose of it down the drain or with general laboratory trash.

Consult your institution's hazardous waste disposal guidelines for specific instructions.

Visual Guides
Experimental Workflow

The following diagram illustrates a safe workflow for handling 2-(1-Azepanylcarbonyl)aniline.
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Caption: Safe Handling Workflow for 2-(1-Azepanylcarbonyl)aniline.
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PPE Selection Logic

This diagram outlines the decision-making process for selecting the appropriate level of
personal protective equipment.

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b136440?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Start: Handling
2-(1-Azepanylcarbonyl)aniline

Potential for
inhalation?

Work in a
Fume Hood

Potential for
skin contact?

Wear Nitrile Gloves
& Lab Coat

Potential for
eye splash?

Wear Safety Goggles
| Face Shield

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b136440?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b136440?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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